Cas no 56540-84-2 (6-(chloromethyl)-1-benzothiophene)

• Product Name: 6-(chloromethyl)-1-benzothiophene
• CAS No: 56540-84-2
• MF: C₉H₇ClS
• MW: 182.669880151749
• CID: 2618811
• PubChem ID: 54355764
• Update Time: 2025-04-21

6-(chloromethyl)-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• 6-(chloromethyl)-1-benzothiophene
• 6-(Chloromethyl)benzo[b]thiophene
• 56540-84-2

• Inchi： 1S/C9H7ClS/c10-6-7-1-2-8-3-4-11-9(8)5-7/h1-5H,6H2
• InChI Key： UIZLYZLTKRBOND-UHFFFAOYSA-N
• SMILES： ClCC1C=CC2C=CSC=2C=1

Computed Properties

• Exact Mass: 181.9956991Da
• Monoisotopic Mass: 181.9956991Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 28.2Ų